1-amino-2-methylcyclopentane-1-carbonitrile
Overview
Description
“1-amino-2-methylcyclopentane-1-carbonitrile” is a chemical compound with the molecular formula C7H12N2 and a molecular weight of 124.18 . It is used for research purposes .
Physical And Chemical Properties Analysis
The physical form of “this compound” is a powder . The boiling point and storage conditions are not specified .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-amino-2-methylcyclopentane-1-carbonitrile involves the reaction of 1-methylcyclopentene with hydrogen cyanide followed by reduction of the resulting nitrile to the corresponding amine.", "Starting Materials": [ "1-methylcyclopentene", "Hydrogen cyanide", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "1. 1-methylcyclopentene is reacted with hydrogen cyanide in the presence of a catalyst such as sulfuric acid to form 1-methylcyclopentanenitrile.", "2. The resulting nitrile is then reduced to the corresponding amine using sodium borohydride as the reducing agent in methanol.", "3. The product is then purified by recrystallization from water to obtain 1-amino-2-methylcyclopentane-1-carbonitrile as a white crystalline solid." ] } | |
CAS RN |
177938-99-7 |
Molecular Formula |
C7H12N2 |
Molecular Weight |
124.2 |
Purity |
90 |
Origin of Product |
United States |
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